Cas no 57450-55-2 (Benzoic acid,3,5-disulfo-)

• Product Name: Benzoic acid,3,5-disulfo-
• CAS No: 57450-55-2
• MF: C₁₄H₉ClOS
• MW: 260.738661527634
• CID: 381796
• PubChem ID: 93672
• Update Time: 2025-04-19

Benzoic acid,3,5-disulfo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-disulfo-
• 1-Chloro-4-methyldibenzo(B,E)thiin-10-one
• 1-chloro-4-methyldibenzo[b,e]thiin-10-one
• 1-chloro-4-methyl-9H-thioxanthen-9-one
• 1-chloro-4-methyl-10H-dibenzo[b,e]thiopyran-10-one
• CHEMBL67108
• 57450-55-2
• SCHEMBL16383368
• DTXSID30972928
• EINECS 260-740-7
• NS00053193

• Inchi： 1S/C14H9ClOS/c1-8-6-7-10(15)12-13(16)9-4-2-3-5-11(9)17-14(8)12/h2-7H,1H3
• InChI Key： CEZJUBYDGRMXGE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C2=C1C(C1C=CC=CC=1S2)=O

Computed Properties

• Exact Mass: 260.00637
• Monoisotopic Mass: 260.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes